(3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid
Overview
Description
(3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid, commonly referred to as (3S)-1-PPCA, is an important organic compound used in a variety of research and industrial applications. It is an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used as a reagent in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It is also a key intermediate in the synthesis of many natural products.
Mechanism of Action
The mechanism of action of ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA is not well understood. However, it is believed to act as a catalyst in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Additionally, it is believed to act as a nucleophile in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA are not well understood. However, it is believed to have a role in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Additionally, it is believed to have an effect on the metabolism of certain compounds, such as fatty acids.
Advantages and Limitations for Lab Experiments
The advantages of using ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA in lab experiments include its low cost and availability, its ease of use, and its versatility. Additionally, it is relatively non-toxic and has a low environmental impact. The main limitation of using ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA in lab experiments is its potential to react with other compounds, resulting in the formation of undesired byproducts.
Future Directions
The potential future directions for ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Additionally, further research into its potential use in the synthesis of agrochemicals and specialty chemicals is needed. Finally, further research into its potential use in the synthesis of natural products, such as antibiotics, antifungals, and anti-inflammatory agents, is needed.
Synthesis Methods
The synthesis of ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA can be achieved through a variety of methods, including the use of a Friedel-Crafts reaction, a Wittig reaction, a Suzuki coupling, or an acid-catalyzed cyclization. The most commonly used method is the Friedel-Crafts reaction, which involves the reaction of a primary alkyl halide with a carbonyl compound in the presence of an acid catalyst. The reaction proceeds through a series of steps, including the formation of an alkyl cation, the formation of an enolate, and the formation of the desired ((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA. The reaction is typically carried out under anhydrous conditions and requires the use of an appropriate acid catalyst, such as AlCl3 or BF3.
Scientific Research Applications
((3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid)-1-PPCA has a wide range of applications in scientific research. It is used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It is also used in the synthesis of many natural products, including antibiotics, antifungals, and anti-inflammatory agents. Additionally, it is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid involves the conversion of a piperidine derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Piperidine", "Prop-2-enoyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Piperidine is reacted with prop-2-enoyl chloride in the presence of sodium hydroxide to form (3S)-1-(prop-2-enoyl)piperidine.", "Step 2: The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of (3S)-1-(prop-2-enoyl)piperidine.", "Step 3: The hydrochloride salt is then basified with sodium bicarbonate to form the free base of (3S)-1-(prop-2-enoyl)piperidine.", "Step 4: The free base is extracted with ethyl acetate and the organic layer is washed with water, dried over anhydrous magnesium sulfate, and concentrated to yield (3S)-1-(prop-2-enoyl)piperidine as a yellow oil.", "Step 5: The yellow oil is then dissolved in methanol and diethyl ether is added to the solution to precipitate (3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid as a white solid.", "Step 6: The white solid is filtered, washed with diethyl ether, and dried to yield the final product." ] } | |
CAS RN |
1567954-48-6 |
Product Name |
(3S)-1-(prop-2-enoyl)piperidine-3-carboxylic acid |
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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